Ethyl 2-(imidazo[1,2-a]pyridin-2-yl)acetate
Overview
Description
Ethyl 2-(imidazo[1,2-a]pyridin-2-yl)acetate is a compound with the molecular weight of 204.23 . It is recognized as a significant fused bicyclic 5–6 heterocycle due to its wide range of applications in medicinal chemistry .
Synthesis Analysis
The synthesis of imidazo[1,2-a]pyridines, including Ethyl 2-(imidazo[1,2-a]pyridin-2-yl)acetate, can be achieved through various strategies such as condensation, multicomponent reactions, oxidative coupling, tandem reactions, aminooxygenation, and hydroamination reactions . A solvent- and catalyst-free method for the synthesis of a series of imidazo[1,2-a]pyridines has been developed, which involves the condensation of 2-aminopyridines with α-bromoketones under microwave irradiation .Molecular Structure Analysis
The molecular structure of Ethyl 2-(imidazo[1,2-a]pyridin-2-yl)acetate is represented by the linear formula C11H12N2O2 . The InChI code for this compound is 1S/C11H12N2O2/c1-2-15-11(14)7-9-8-13-6-4-3-5-10(13)12-9/h3-6,8H,2,7H2,1H3 .Chemical Reactions Analysis
The synthesis of imidazo[1,2-a]pyridines involves a condensation reaction of an α-bromocarbonyl compound with 2-aminopyridine derivatives . Other methods include treating 2-aminopyridines with α-haloketones in polar organic solvents .Physical And Chemical Properties Analysis
Ethyl 2-(imidazo[1,2-a]pyridin-2-yl)acetate is a yellow to brown liquid at room temperature .Scientific Research Applications
1. Antituberculosis Agents
- Application Summary: Imidazo[1,2-a]pyridine analogues have been recognized as a potential scaffold for the development of new antituberculosis (TB) drugs . They exhibit significant activity against multidrug-resistant TB (MDR-TB) and extensively drug-resistant TB (XDR-TB) .
- Methods of Application: The development of these compounds is based on the structure–activity relationship, mode-of-action, and various scaffold hopping strategies .
- Results: The use of imidazo[1,2-a]pyridine analogues in TB drug discovery research has shown promise, but specific results or outcomes were not detailed in the source .
2. Synthesis of Imidazo[1,2-a]pyridines
- Application Summary: Imidazo[1,2-a]pyridines are important fused bicyclic 5–6 heterocycles and are recognized as a “drug prejudice” scaffold due to its wide range of applications in medicinal chemistry .
- Methods of Application: The synthesis of this moiety from easily available chemicals is desirable due to its tremendous use in various branches of chemistry . Different strategies such as condensation, multicomponent reactions, oxidative coupling, tandem reactions, aminooxygenation, and hydroamination reactions are used .
- Results: The synthesis of imidazo[1,2-a]pyridines has been successfully achieved using the mentioned methods .
3. Material Science
- Application Summary: Imidazo[1,2-a]pyridines are also useful in material science because of their structural character .
- Methods of Application: The synthesis of this moiety from easily available chemicals is desirable due to its tremendous use in various branches of chemistry .
- Results: The use of imidazo[1,2-a]pyridines in material science has shown promise, but specific results or outcomes were not detailed in the source .
4. Antibacterial and Antifungal Agents
- Application Summary: Substituted imidazo[1,2-a]pyridines possess a broad spectrum of biological activity and can be used as antibacterial and antifungal drugs .
- Methods of Application: The development of these compounds is based on the structure–activity relationship, mode-of-action, and various scaffold hopping strategies .
- Results: The use of imidazo[1,2-a]pyridine derivatives in the treatment of bacterial and fungal infections has shown promise, but specific results or outcomes were not detailed in the source .
5. Antiviral Agents
- Application Summary: Substituted imidazo[1,2-a]pyridines possess a broad spectrum of biological activity and can be used as antiviral drugs .
- Methods of Application: The development of these compounds is based on the structure–activity relationship, mode-of-action, and various scaffold hopping strategies .
- Results: The use of imidazo[1,2-a]pyridine derivatives in the treatment of viral infections has shown promise, but specific results or outcomes were not detailed in the source .
6. Anti-inflammatory Drugs
- Application Summary: Substituted imidazo[1,2-a]pyridines possess a broad spectrum of biological activity and can be used as anti-inflammatory drugs .
- Methods of Application: The development of these compounds is based on the structure–activity relationship, mode-of-action, and various scaffold hopping strategies .
- Results: The use of imidazo[1,2-a]pyridine derivatives in the treatment of inflammation has shown promise, but specific results or outcomes were not detailed in the source .
Safety And Hazards
Future Directions
Imidazo[1,2-a]pyridines, including Ethyl 2-(imidazo[1,2-a]pyridin-2-yl)acetate, have attracted significant interest due to their promising and diverse bioactivity . They have been described as cyclin-dependent kinase (CDK) inhibitors, calcium channel blockers, and GABA A receptor modulators . Some synthetic drugs that contain this imidazo[1,2-a]pyridine have been commercialized . Therefore, the future direction of this compound could involve further exploration of its potential applications in medicinal chemistry.
properties
IUPAC Name |
ethyl 2-imidazo[1,2-a]pyridin-2-ylacetate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12N2O2/c1-2-15-11(14)7-9-8-13-6-4-3-5-10(13)12-9/h3-6,8H,2,7H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CELPSGSLQYBSCR-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CC1=CN2C=CC=CC2=N1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80445359 | |
Record name | SBB018926 | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80445359 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
204.22 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 2-(imidazo[1,2-a]pyridin-2-yl)acetate | |
CAS RN |
21755-34-0 | |
Record name | SBB018926 | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80445359 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | ethyl 2-{imidazo[1,2-a]pyridin-2-yl}acetate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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